7-Hydroxy-1,3-benzodioxole-5-carboxylic acid
Overview
Description
“7-Hydroxy-1,3-benzodioxole-5-carboxylic acid” is a chemical compound with the molecular formula C8H6O4 . It is also known by other names such as Piperonylic acid, Benzoic acid, 3,4-(methylenedioxy)-, Heliotropic acid, Protocatechuic acid methylene ether, and 3,4-Methylenedioxybenzoic acid .
Molecular Structure Analysis
The molecular structure of “7-Hydroxy-1,3-benzodioxole-5-carboxylic acid” can be represented by the InChI string: InChI=1S/C8H6O4/c9-8(10)5-1-2-6-7(3-5)12-4-11-6/h1-3H,4H2,(H,9,10) . The chemical structure is available as a 2D Mol file or as a computed 3D SD file .properties
CAS RN |
482627-94-1 |
|---|---|
Product Name |
7-Hydroxy-1,3-benzodioxole-5-carboxylic acid |
Molecular Formula |
C8H6O5 |
Molecular Weight |
182.13 g/mol |
IUPAC Name |
7-hydroxy-1,3-benzodioxole-5-carboxylic acid |
InChI |
InChI=1S/C8H6O5/c9-5-1-4(8(10)11)2-6-7(5)13-3-12-6/h1-2,9H,3H2,(H,10,11) |
InChI Key |
SQGGNLFYTASSGX-UHFFFAOYSA-N |
SMILES |
C1OC2=CC(=CC(=C2O1)O)C(=O)O |
Canonical SMILES |
C1OC2=CC(=CC(=C2O1)O)C(=O)O |
Origin of Product |
United States |
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